Cas no 886936-59-0 (4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 886936-59-0
• MF: C₁₈H₁₈N₂O₄S₂
• MW: 390.476521968842
• CID: 5477579
• Update Time: 2025-10-30

4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C18H18N2O4S2/c1-3-24-14-6-5-7-15-16(14)19-18(25-15)20-17(21)12-8-10-13(11-9-12)26(22,23)4-2/h5-11H,3-4H2,1-2H3,(H,19,20,21)
• InChI Key： YSOMUYQOOYYYSB-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Additional information on 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

Research Brief on 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS: 886936-59-0)

4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS: 886936-59-0) is a small molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole core and ethanesulfonyl substituent, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and targeted therapy. The unique structural features of this molecule make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide. In vitro assays have revealed its potent inhibitory activity against specific kinases, which play critical roles in cellular signaling pathways associated with various diseases, including cancer and inflammatory disorders. The compound's selectivity profile and binding affinity have been characterized using X-ray crystallography and molecular docking simulations, providing insights into its interaction with target proteins.

Pharmacokinetic evaluations of 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide have demonstrated favorable absorption and distribution properties in preclinical models. The compound exhibits good metabolic stability and oral bioavailability, making it a promising lead for further optimization. Additionally, toxicity studies have indicated an acceptable safety profile at therapeutic doses, supporting its potential for clinical translation.

One of the most significant recent findings involves the compound's application in combination therapies. Research has shown synergistic effects when 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide is co-administered with standard chemotherapeutic agents, potentially overcoming drug resistance mechanisms in certain cancer types. These findings have opened new avenues for developing more effective treatment regimens for challenging malignancies.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide scaffold. These investigations have identified key functional groups that contribute to its biological activity and have guided the design of novel analogs with improved potency and selectivity. Computational chemistry approaches have complemented these experimental studies, enabling more efficient optimization of the lead compound.

From a pharmaceutical development perspective, formulation studies have addressed challenges related to the compound's physicochemical properties. Various delivery systems, including nanoparticle-based carriers, have been explored to enhance the solubility and targeted delivery of 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide, potentially improving its therapeutic index and reducing off-target effects.

The growing body of research on 4-(ethanesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide underscores its potential as a versatile scaffold in medicinal chemistry. Future directions include further mechanistic studies to fully characterize its mode of action, expanded preclinical evaluations in additional disease models, and the development of more sophisticated derivatives with enhanced pharmacological properties. The compound's unique chemical features and promising biological activities position it as an important subject of ongoing research in chemical biology and drug discovery.